4-(2-fluorophenyl)-N-(1-(2-methoxyethyl)-1H-indol-3-yl)piperazine-1-carboxamide

• IUPAC Name: 4-(2-fluorophenyl)-N-[1-(2-methoxyethyl)indol-3-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C22H25FN4O2/c1-29-15-14-27-16-19(17-6-2-4-8-20(17)27)24-22(28)26-12-10-25(11-13-26)21-9-5-3-7-18(21)23/h2-9,16H,10-15H2,1H3,(H,24,28)
• InChI Key: DFLKRODZVXXQFW-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=C(C2=CC=CC=C21)NC(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C22H25FN4O2
• Molecular Weight: 396.5 g/mol

Description

4-(2-fluorophenyl)-N-(1-(2-methoxyethyl)-1H-indol-3-yl)piperazine-1-carboxamide, also known as FMI-41, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and is structurally similar to other indole-based compounds that have been shown to have a variety of biological activities.

Scientific Research Applications

PET Tracers in Neuropsychiatric Disorders

García et al. (2014) developed a derivative of 4-(2-fluorophenyl)piperazine as a PET radioligand, showing high brain uptake and stability. This compound is a potential candidate for improved in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders (García et al., 2014).

Dopamine D3 Receptor Radioligands

Gao et al. (2008) synthesized carbon-11-labeled carboxamide derivatives, including a fluorophenyl-piperazine compound, as potential PET radioligands for imaging dopamine D3 receptors (Gao et al., 2008).

HIV-1 Attachment Inhibitors

Wang et al. (2009) identified 4-fluorophenyl-piperazine derivatives as potent inhibitors of HIV-1 attachment, interfering with the viral gp120 and host cell receptor CD4 interaction (Wang et al., 2009).

Antiviral and Antimicrobial Applications

Reddy et al. (2013) synthesized 4-fluorophenyl-piperazine derivatives with antiviral activity against Tobacco mosaic virus and potent antimicrobial activities (Reddy et al., 2013).

Selective 5-HT1A Agonists

Heinrich et al. (2004) prepared derivatives of 4-fluorophenyl-piperazine as selective 5-HT1A agonists, potentially useful in studying mood disorders (Heinrich et al., 2004).

Alzheimer's Disease Research

Kepe et al. (2006) used a 4-fluorophenyl-piperazine derivative for PET imaging to quantify 5-HT1A receptor densities in Alzheimer's disease patients, contributing to a better understanding of the disease's neuropathology (Kepe et al., 2006).

Environment-Sensitive Fluorescent Ligands

Lacivita et al. (2009) synthesized long-chain 1-(2-methoxyphenyl)piperazine derivatives with environment-sensitive fluorescent properties for visualizing 5-HT1A receptors in cells (Lacivita et al., 2009).